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Compound of Interest

Compound Name: Lu AA33810

Cat. No.: B1662617 Get Quote

Technical Support Center: Lu AA33810
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Lu
AA33810.

Frequently Asked Questions (FAQs)
1. What is Lu AA33810 and what are its basic physicochemical properties?

Lu AA33810 is a potent and selective antagonist of the neuropeptide Y (NPY) Y5 receptor.[1]

[2][3] It has demonstrated anxiolytic- and antidepressant-like effects in rat models.[1][3][4][5]
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Property Value Source

Molecular Weight 423.62 g/mol [1][4]

Formula C₁₉H₂₅N₃O₂S₃ [1][4]

Appearance White to off-white solid [4]

Purity ≥98% [1]

CAS Number 304008-29-5 [1][4]

In Vitro Potency (Kᵢ) 1.5 nM (rat Y5 receptor) [1][3][4][5]

Storage

Store at room temperature. For

solutions in solvent, store at

-20°C for up to one month or

-80°C for up to six months in a

sealed container, protected

from moisture.

[1][4]

2. I am having trouble dissolving Lu AA33810 in my vehicle. What are the recommended

solvents?

Lu AA33810 is reported to be soluble up to 100 mM in dimethyl sulfoxide (DMSO).[1][4] For in

vivo studies, it is crucial to use a vehicle that is well-tolerated by the animal model. While

DMSO is a powerful solvent, its concentration in the final formulation should be minimized due

to potential toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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